Cas no 487-25-2 (2H-1-Benzopyran-4-ol,3,4-dihydro-2-phenyl-)

• Product Name: 2H-1-Benzopyran-4-ol,3,4-dihydro-2-phenyl-
• CAS No: 487-25-2
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 329365
• PubChem ID: 253959
• Update Time: 2025-04-19

2H-1-Benzopyran-4-ol,3,4-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-ol,3,4-dihydro-2-phenyl-
• 2-phenyl-3,4-dihydro-2H-chromen-4-ol
• (+/-)-cis-4-hydroxyflavan
• (+/-)-cis-flavan-4-ol
• 2,4-cis-flavan-4-ol
• 2-Phenyl-4-chromanol
• 2-phenylchroman-4-ol
• 2-phenyl-chroman-4-ol
• 4-Flavanol
• AC1L5P7E
• cis-4-hydroxyflavan
• cis-Flavanol
• flavan-4-ol
• Maybridge3_005477
• NSC77515
• 3,4-Dihydro-2-phenyl-2H-1-benzopyran-4-ol
• Oprea1_092085
• 3,3-DIDEUTEROFLAVAN-4-OL
• DTXSID60964098
• IDI1_016864
• HMS1446I21
• SCHEMBL1267388
• CCG-251196
• 2-PHENYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL
• .beta.-4-Flavanol
• Q62007784
• 2H-1-Benzopyran-4-ol,4-dihydro-2-phenyl-
• YTMFRMLVZQOBDR-UHFFFAOYSA-N
• Croman-4-ol, 2-phenyl-
• NSC-77515
• 4-Flavonol
• beta-4-Flavanol
• 2-Phenyl-4-chromanol #
• 2H-1-Benzopyran-4-ol, 3,4-dihydro-2-phenyl-
• 4-Hydroxyflavan
• NSC 77515
• AKOS000126788
• 487-25-2

• Inchi： 1S/C15H14O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-9,13,15-16H,10H2
• InChI Key： YTMFRMLVZQOBDR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.200±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145-147 ºC (ethanol, 30% )
• Boiling Point: 383.2°C at 760 mmHg
• Flash Point: 177.3°C
• Refractive Index: 1.618
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 29.46
• LogP: 3.24380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-4-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-4-ols